3-(1,2-Oxazol-3-yl)propanoic acid
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Overview
Description
3-(1,2-Oxazol-3-yl)propanoic acid is a compound with the molecular weight of 141.13 . It is a derivative of oxazole, which is an important heterocyclic nucleus having a wide spectrum of biological activities . Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .
Molecular Structure Analysis
The molecular structure of 3-(1,2-Oxazol-3-yl)propanoic acid consists of a 5-membered oxazole ring attached to a propanoic acid group . The oxazole ring is a heterocyclic compound, containing one oxygen atom and one nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(1,2-Oxazol-3-yl)propanoic acid are not fully detailed in the search results. It is known that the compound has a molecular weight of 141.13 .Scientific Research Applications
- Anti-inflammatory Activity : Researchers have explored the anti-inflammatory potential of 3-(1,2-oxazol-3-yl)propanoic acid. It may inhibit pro-inflammatory pathways, making it a candidate for drug development .
- Analgesic Properties : Studies have investigated its analgesic effects, which could be valuable for pain management .
- Cytotoxicity : The compound’s cytotoxic properties have been studied against cancer cell lines. It may interfere with cancer cell growth and proliferation .
- Against Bacterial Strains : Researchers have evaluated its antibacterial potential against pathogens like Staphylococcus aureus, Streptococcus pyogenes, Pseudomonas aeruginosa, and Escherichia coli .
- Antifungal Effects : It has also been tested against fungal strains such as Candida albicans, Aspergillus niger, and Aspergillus clavatus .
- Neuroprotective Properties : Some studies suggest that 3-(1,2-oxazol-3-yl)propanoic acid may protect neurons from oxidative stress and neurodegenerative conditions .
Medicinal Chemistry and Drug Development
Anticancer Research
Antibacterial and Antifungal Activities
Neuroscience and Neuroprotection
COVID-19 Research
Mechanism of Action
Target of Action
Oxazole derivatives, which include this compound, have been reported to exhibit a wide spectrum of biological activities . They have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry .
Mode of Action
Oxazole derivatives have been known to interact with various biological targets, leading to a range of biological responses . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .
Biochemical Pathways
Oxazole derivatives have been associated with a variety of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects . These activities suggest that oxazole derivatives may interact with a variety of biochemical pathways.
Result of Action
Oxazole derivatives have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
3-(1,2-oxazol-3-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c8-6(9)2-1-5-3-4-10-7-5/h3-4H,1-2H2,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIQGTOBLWCFKHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CON=C1CCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
855747-49-8 |
Source
|
Record name | 3-(1,2-oxazol-3-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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